7-Bromo-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• IUPAC Name: 7-bromo-3-methyl-1,2,4,5-tetrahydro-3-benzazepine
• InChI: InChI=1S/C11H14BrN/c1-13-6-4-9-2-3-11(12)8-10(9)5-7-13/h2-3,8H,4-7H2,1H3
• InChI Key: UJNFJLADDUQJLV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(CC1)C=C(C=C2)Br

Description

7-Bromo-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C11H14BrN and its molecular weight is 240.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.43 g 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[d]azepine are dissolved in 4.055 g of formic acid and 3.2 mL of formaldehyde solution was added. The mixture was stirred at 70° C. for 3.5 h and continued overnight at 25° C. The mixture was concentrated, diluted with water and 10 N NaOH to adjust to a basic pH. The mixture was then extracted with tertbutylmethylether (3×) and the organic phase dried (Na2SO4), filtered and concentrated to yield 2.48 g 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine as oil.